(Z)-ethyl 2-((2,6-difluorobenzoyl)imino)-5-oxo-1-propyl-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 6-(2,6-difluorobenzoyl)imino-2-oxo-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C24H20F2N4O4/c1-3-11-30-20-14(23(32)29-12-6-5-10-18(29)27-20)13-15(24(33)34-4-2)21(30)28-22(31)19-16(25)8-7-9-17(19)26/h5-10,12-13H,3-4,11H2,1-2H3
• InChI Key: OMEZIRZPDWZRRN-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C1=NC(=O)C3=C(C=CC=C3F)F)C(=O)OCC)C(=O)N4C=CC=CC4=N2
• Molecular Formula: C24H20F2N4O4
• Molecular Weight: 466.4 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a dipyrido[1,2-a:2’,3’-d]pyrimidine core, which is a type of heterocyclic compound. Heterocyclic compounds are often found in many pharmaceuticals and exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrimidine ring, followed by various substitutions to add the different functional groups. The exact synthesis would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine ring and the various substituents would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups present. For example, the imino group might be involved in condensation reactions, while the carboxylate group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure and the functional groups present.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical, it might interact with a specific biological target to exert its effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, some organic compounds can be harmful or toxic, while others might be safe to handle.

Future Directions

Future research on this compound could involve further studies to determine its properties, potential uses, and safety profile. This could include laboratory experiments, computational modeling, and possibly clinical trials if the compound is intended for use as a pharmaceutical.